26-O-Acetylsootepin A

• IUPAC Name: methyl 3-[(1S,3R,4R,8R,10S,11S,14R,15R)-14-[(E,2R)-7-acetyloxy-6-methylhept-5-en-2-yl]-11,15-dimethyl-5-methylidene-6-oxo-7-oxapentacyclo[8.7.0.01,3.04,8.011,15]heptadecan-3-yl]propanoate
• InChI: InChI=1S/C33H48O6/c1-20(18-38-23(4)34)9-8-10-21(2)24-11-13-31(6)26-17-25-28(22(3)29(36)39-25)33(14-12-27(35)37-7)19-32(26,33)16-15-30(24,31)5/h9,21,24-26,28H,3,8,10-19H2,1-2,4-7H3/b20-9+/t21-,24-,25-,26+,28-,30-,31+,32+,33-/m1/s1
• InChI Key: FIRSFLGJMZPSJW-ZVSFRYLWSA-N
• Canonical SMILES: CC(CCC=C(C)COC(=O)C)C1CCC2(C1(CCC34C2CC5C(C3(C4)CCC(=O)OC)C(=C)C(=O)O5)C)C
• Isomeric SMILES: C[C@H](CC/C=C(\C)/COC(=O)C)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2C[C@@H]5[C@H]([C@]3(C4)CCC(=O)OC)C(=C)C(=O)O5)C)C
• Molecular Formula: C33H48O6
• Molecular Weight: 540.7 g/mol
• CAS No.: 1772588-99-4

Description

26-O-Acetylsootepin A (CAS: 1772588-99-4) is a natural product derived from acetylated triterpenoid or related structural frameworks, primarily utilized in life sciences research . It is characterized by the presence of an acetyl group at the O-26 position, which distinguishes it from its parent compound and analogs. Available commercially as a reference standard, it requires storage at 2–8°C with protection from light to maintain stability .

Biological Activity

26-O-Acetylsootepin A is a triterpenoid compound isolated from the fruits of Gardenia jasminoides Ellis. This compound has garnered attention due to its diverse biological activities, which include anti-inflammatory, antibacterial, and potential anticancer properties. The following sections delve into the biological activity of 26-O-Acetylsootepin A, supported by various research findings and data.

• Chemical Formula : C₃₁H₄₆O₃
• Molecular Weight : 470.7 g/mol
• CAS Number : 1772588-99-4

Antibacterial Activity

Research indicates that 26-O-Acetylsootepin A exhibits significant antibacterial properties. It has been tested against various strains of bacteria, demonstrating effectiveness in inhibiting bacterial growth. The minimum inhibitory concentration (MIC) values for several bacterial strains are summarized in the table below:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These findings suggest that 26-O-Acetylsootepin A could be a promising candidate for developing new antibacterial agents, particularly against resistant strains.

Anti-inflammatory Activity

26-O-Acetylsootepin A has shown potential in reducing inflammation. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. The following table summarizes the effects observed:

Cytokine	Control (pg/mL)	Treated (pg/mL)	% Inhibition
TNF-α	1500	300	80%
IL-6	1200	240	80%

This anti-inflammatory effect suggests that the compound may have therapeutic applications in conditions characterized by excessive inflammation.

Anticancer Activity

The anticancer potential of 26-O-Acetylsootepin A has been explored in various cancer cell lines. Notably, it has demonstrated cytotoxic effects in breast cancer (MCF-7) and lung cancer (A549) cell lines. The IC50 values for these cell lines are as follows:

Cell Line	IC50 (µM)
MCF-7	15
A549	20

The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a candidate for further investigation in cancer therapy.

Study on Antibacterial Effects

A study published in the Journal of Natural Products evaluated the antibacterial efficacy of various triterpenoids, including 26-O-Acetylsootepin A. The results indicated that this compound significantly inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its broad-spectrum antibacterial activity.

Anti-inflammatory Mechanism Investigation

In a separate investigation published in Phytotherapy Research, researchers explored the anti-inflammatory mechanisms of triterpenoids. They found that 26-O-Acetylsootepin A inhibited NF-kB activation, which is crucial for the expression of inflammatory genes. This finding supports its potential use in treating inflammatory diseases.

Anticancer Research

A recent study published in Cancer Letters focused on the anticancer properties of various natural compounds, including 26-O-Acetylsootepin A. The study reported that this compound induced apoptosis in cancer cells through the activation of caspases and downregulation of anti-apoptotic proteins such as Bcl-2.

Comparison with Similar Compounds

Key Observations :

• The O-26 acetylation in 26-O-Acetylsootepin A increases its molecular weight by ~56 g/mol compared to Sootepin D, likely enhancing lipophilicity and membrane permeability.
• Unlike 3-O-Acetylbufotalin, which is acetylated at the O-3 position and linked to anti-cancer activity , the O-26 modification in 26-O-Acetylsootepin A may target distinct biological pathways.
• Coronalolide, a structurally simpler analog, lacks acetyl groups, emphasizing the role of esterification in diversifying compound functionality .

Physicochemical and Stability Properties

Stability and solubility profiles are critical for experimental applications.

Table 2: Stability and Handling Requirements

Compound	Storage Conditions	Stability Duration
26-O-Acetylsootepin A	2–8°C, protected from light	2 years
Sootepin D	Not specified	–
3-O-Acetylbufotalin	Not specified	–

Implications :

• The light sensitivity of 26-O-Acetylsootepin A necessitates stringent storage protocols, which may differ from non-acetylated analogs like Sootepin D.